Cas no 140863-14-5 (Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester)
140863-14-5 structure
Product Name:Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester
CAS No:140863-14-5
MF:C12H10N2O2
MW:214.220002651215
CID:1297360
Update Time:2024-08-03
Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester
-
- Inchi: 1S/C12H10N2O2/c1-16-12(15)11-8-9(4-6-13)2-3-10(11)5-7-14/h2-3,8H,4-5H2,1H3
- InChI Key: GDLWZRDMPYVHAU-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC(CC#N)=CC=C1CC#N
Computed Properties
- Exact Mass: 214.0743
Experimental Properties
- Density: 1.191±0.06 g/cm3(Predicted)
- Boiling Point: 433.9±45.0 °C(Predicted)
- PSA: 73.88
Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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